Cas no 2703782-39-0 (Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride)

• Product Name: Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride
• CAS No: 2703782-39-0
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• MDL: MFCD34551181
• CID: 5416435
• PubChem ID: 165946437
• Update Time: 2025-05-23

Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-cyano-5-(1-piperazinyl)-, methyl ester, hydrochloride (1:1)
• Z5186514378
• 2703782-39-0
• EN300-33047921
• methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride
• Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride

• MDL： MFCD34551181
• Inchi： 1S/C13H15N3O2.ClH/c1-18-13(17)12-8-11(3-2-10(12)9-14)16-6-4-15-5-7-16;/h2-3,8,15H,4-7H2,1H3;1H
• InChI Key： XWGZLVZKOIJCPP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=C(C#N)C=CC(=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 281.0931045g/mol
• Monoisotopic Mass: 281.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Additional information on Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride

Research Brief on Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride (CAS: 2703782-39-0)

Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride (CAS: 2703782-39-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine and cyano functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperazine moiety, make it a versatile scaffold for the development of compounds targeting various biological pathways. Researchers have explored its utility in the design of kinase inhibitors, GPCR modulators, and other pharmacologically active agents. The compound's ability to interact with multiple protein targets has been demonstrated through in vitro and in silico studies, suggesting its broad applicability in medicinal chemistry.

One of the most notable findings in recent literature is the compound's potential as a precursor for anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride that exhibited potent inhibitory activity against specific cancer cell lines. The study utilized molecular docking and kinetic assays to elucidate the mechanism of action, revealing high affinity for certain oncogenic kinases. These findings underscore the compound's promise in oncology drug development.

In addition to its anticancer properties, Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride has been investigated for its potential in treating neurological disorders. A recent preprint on bioRxiv detailed its use in the synthesis of compounds targeting serotonin and dopamine receptors, which are implicated in conditions such as depression and Parkinson's disease. The study reported favorable pharmacokinetic profiles for these derivatives, suggesting good bioavailability and blood-brain barrier penetration. Further preclinical studies are underway to validate these findings.

The synthesis and characterization of Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride have also been refined in recent years. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yield and purity. A 2022 patent application (WO2022156789) described an optimized synthetic route that reduces byproduct formation and enhances scalability, making the compound more accessible for industrial applications. These advancements are critical for its adoption in large-scale pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates derived from this compound.

In conclusion, Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride (CAS: 2703782-39-0) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a versatile intermediate and its demonstrated biological activities highlight its potential in addressing unmet medical needs. Continued research and innovation in its synthesis and application will likely yield significant contributions to the field of chemical biology and medicine.